Cas no 1251686-38-0 (3-chloro-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide)
3-chloro-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide
- 3-chloro-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide
- VU0528652-1
- F5947-0234
- 1251686-38-0
- AKOS024528050
- 3-chloro-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)benzo[b]thiophene-2-carboxamide
-
- Inchi: 1S/C17H12ClN3O3S/c1-8-7-11(9(2)23-8)16-20-21-17(24-16)19-15(22)14-13(18)10-5-3-4-6-12(10)25-14/h3-7H,1-2H3,(H,19,21,22)
- InChI Key: LXJVUEGKGVNJPO-UHFFFAOYSA-N
- SMILES: C1(C(NC2=NN=C(C3C=C(C)OC=3C)O2)=O)SC2=CC=CC=C2C=1Cl
Computed Properties
- Exact Mass: 373.0287901g/mol
- Monoisotopic Mass: 373.0287901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 109Ų
3-chloro-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5947-0234-2μmol |
3-chloro-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
1251686-38-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0234-5μmol |
3-chloro-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
1251686-38-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0234-10μmol |
3-chloro-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
1251686-38-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0234-20μmol |
3-chloro-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
1251686-38-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0234-1mg |
3-chloro-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
1251686-38-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0234-2mg |
3-chloro-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
1251686-38-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0234-3mg |
3-chloro-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
1251686-38-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0234-4mg |
3-chloro-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
1251686-38-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0234-5mg |
3-chloro-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
1251686-38-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5947-0234-10mg |
3-chloro-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-1-benzothiophene-2-carboxamide |
1251686-38-0 | 10mg |
$79.0 | 2023-09-09 |
3-chloro-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3-chloro-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide
Introduction to 3-chloro-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide (CAS No. 1251686-38-0)
The compound 3-chloro-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide, identified by its CAS number 1251686-38-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and promising biological activities. The presence of multiple pharmacophoric moieties, including a benzothiophene core, an oxadiazole ring, and a 2,5-dimethylfuran substituent, positions this compound as a versatile scaffold for drug discovery.
Recent studies have highlighted the potential of benzothiophene derivatives in the development of therapeutic agents. The benzothiophene moiety is known for its role in modulating various biological pathways, making it a valuable component in medicinal chemistry. Specifically, the 3-chloro-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide structure exhibits intriguing interactions with biological targets, which has spurred interest in its pharmacological evaluation.
The 1,3,4-oxadiazole ring is another critical pharmacophore in this compound. Oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this heterocycle into the benzothiophene scaffold enhances the compound's potential to interact with enzymes and receptors involved in disease pathways. Moreover, the 2,5-dimethylfuran substituent contributes to the molecule's lipophilicity and metabolic stability, which are essential factors for drug efficacy and bioavailability.
Current research in medicinal chemistry emphasizes the importance of multitarget engagement in drug design. The 3-chloro-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide structure exemplifies this approach by combining multiple pharmacophores into a single molecule. This design strategy has shown promise in reducing side effects and improving therapeutic outcomes. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against key enzymes implicated in metabolic disorders and cancer.
In vitro assays have begun to elucidate the biological profile of 3-chloro-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide. Initial results indicate that it demonstrates moderate binding affinity to several protein targets relevant to inflammation and cell proliferation. These findings align with the structural features that contribute to its potential therapeutic applications. Further investigation is warranted to fully characterize its mechanism of action and assess its suitability for clinical development.
The synthesis of 3-chloro-N-5-(2,5-dimethylfuran-3-y)l -1, 3, 4 -oxadiazol - 2 - yl - 1 -benzothiophene - 2 -carboxamide involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. The introduction of the chloro substituent at the 3-position of the benzothiophene ring enhances electrophilicity, facilitating further functionalization. The subsequent coupling of the oxadiazole and dimethylfuran moieties requires precise control over reaction conditions to ensure high yield and purity.
The role of computational chemistry in optimizing the synthesis and properties of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions and optimize lead structures. These tools have helped refine the design of 3-chloro-N - 5 - ( 2 , 5 - dimethylfuran - 3 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - yl - 1 - benzothiophene - 2 - carboxamide by identifying key pharmacophoric interactions and predicting its behavior in biological systems.
As drug discovery continues to evolve at an unprecedented pace, 3-chloro-N - 5 -( 2 , 5 dimethylfuran - ) yl ) oxadiazol ) yl ) benzothiophene ) carboxamide CAS no )1251686380 ) offers a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of pharmacophores and promising preclinical data position it as a candidate for further exploration in both academic research and industrial drug development pipelines.
The future direction of research on this compound will likely involve expanding its chemical diversity through analog synthesis and exploring novel biological targets. By systematically modifying key structural elements, scientists can uncover new mechanisms of action and enhance therapeutic potential. Collaborative efforts between synthetic chemists, biochemists, and computational modelers will be essential in realizing these goals.
In conclusion, 1251686380 ) represents a significant contribution to pharmaceutical chemistry. Its intricate structure, multifaceted pharmacological profile, and synthetic accessibility make it a valuable asset in the pursuit of new medicines. As our understanding of disease mechanisms advances, compounds like this one will continue to play a pivotal role in addressing unmet medical needs.
1251686-38-0 (3-chloro-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-1-benzothiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)